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Compound of Interest

Compound Name: 2-Methoxy-5-methylphenol-d3

Cat. No.: B12366990

Get Quote

For researchers, scientists, and drug development professionals, the accuracy and reliability of

analytical measurements are fundamental to ensuring data integrity. Certified Reference

Materials (CRMs) play a crucial role in achieving this by providing a benchmark for calibration

and method validation. This guide offers an objective comparison of commercially available

analytical standards for 2-Methoxy-5-methylphenol (also known as Creosol or 5-

Methylguaiacol), supported by representative data and detailed experimental protocols.

Comparison of Commercially Available 2-Methoxy-5-
methylphenol Standards
While direct, third-party comparative studies on the performance of 2-Methoxy-5-methylphenol

CRMs are not readily available in published literature, a comparison of the product

specifications from major chemical suppliers provides valuable insights into the quality and

suitability of the available standards. The following table summarizes these specifications. It is

important to note that while many suppliers offer this compound as a high-purity analytical

standard, not all may be classified as a "Certified Reference Material" with a detailed Certificate

of Analysis (CoA) specifying certified value, uncertainty, and traceability.
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Supplier
Product

Name

CAS

Number

Purity

Specification
Format

Key

Documents

Mentioned

Sigma-

Aldrich

2-Methoxy-5-

methylphenol
1195-09-1 98%[1]

Solid or

liquid[1]
COA, COO[1]

TCI America
2-Methoxy-5-

methylphenol
1195-09-1 >98.0% (GC) Solid

SDS,

Specifications

, C of A

Fisher

Scientific

2-Methoxy-5-

methylphenol

98.0+%

1195-09-1
≥98.0% (GC)

[2]
Not Specified

SDS,

Certificates[2]

Chem-Impex
2-Methoxy-5-

methylphenol
1195-09-1

≥ 98%

(Assay)[3]

Yellow to light

brown solid[3]

Certificates of

Analysis

(COA)[3]

Santa Cruz

Biotechnolog

y

2-Methoxy-5-

methylphenol
1195-09-1 Not Specified Not Specified

Certificate of

Analysis for

lot specific

data[4]

Note: The availability of a Certificate of Analysis (CoA) is a key indicator of a reference

material's quality. Researchers should always request and consult the CoA for lot-specific

certified values, uncertainty statements, and information on traceability to national or

international standards.

Experimental Protocols
Accurate characterization of a 2-Methoxy-5-methylphenol reference material is essential. Gas

Chromatography-Mass Spectrometry (GC-MS) is a powerful and widely used technique for the

purity assessment and quantification of volatile and semi-volatile phenolic compounds.

Protocol for Purity Determination of 2-Methoxy-5-
methylphenol by GC-MS
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1. Objective: To determine the purity of a 2-Methoxy-5-methylphenol reference material using a

validated GC-MS method.

2. Materials and Reagents:

2-Methoxy-5-methylphenol reference material

High-purity solvent (e.g., Methanol or Acetonitrile, HPLC grade)

Internal Standard (IS): A structurally similar compound not present in the sample, such as a

deuterated analog (e.g., o-Cresol-d7), is recommended for accurate quantification.[5][6]

Derivatizing agent (optional, but can improve peak shape and sensitivity): e.g., N,O-

Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS).

3. Instrumentation:

Gas Chromatograph coupled to a Mass Spectrometer (GC-MS) with an Electron Ionization

(EI) source.

Capillary GC column suitable for polar compounds (e.g., DB-5ms, 30 m x 0.25 mm, 0.25 µm

film thickness).

4. Sample Preparation:

Stock Solution (1 mg/mL): Accurately weigh approximately 10 mg of the 2-Methoxy-5-

methylphenol reference material and dissolve it in 10 mL of the chosen solvent in a

volumetric flask.

Working Standard Solutions: Prepare a series of dilutions from the stock solution to create a

calibration curve (e.g., 1, 5, 10, 25, 50, 100 µg/mL).

Internal Standard Spiking: Add a constant concentration of the internal standard to each

working standard and the sample solution.

Derivatization (if necessary): To a known volume of the standard or sample solution, add the

derivatizing agent according to the manufacturer's instructions. Typically, this involves

heating the mixture in a sealed vial.
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5. GC-MS Conditions:

Injector Temperature: 250 °C

Oven Temperature Program:

Initial temperature: 60 °C, hold for 2 minutes.

Ramp: 10 °C/min to 280 °C, hold for 5 minutes.

Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

Ion Source Temperature: 230 °C

Quadrupole Temperature: 150 °C

Ionization Mode: Electron Ionization (EI) at 70 eV.

Acquisition Mode: Full scan (e.g., m/z 40-400) for qualitative analysis and identification of

impurities. Selected Ion Monitoring (SIM) for quantitative analysis, using characteristic ions

of 2-Methoxy-5-methylphenol and the internal standard.

6. Data Analysis:

Purity Calculation (Area %):

Purity (%) = (Area of 2-Methoxy-5-methylphenol peak / Total area of all peaks) x 100

Quantitative Analysis (using Internal Standard):

Construct a calibration curve by plotting the ratio of the analyte peak area to the internal

standard peak area against the concentration of the analyte.

Determine the concentration of the 2-Methoxy-5-methylphenol in the sample solution from

the calibration curve.

Visualizing the Workflow
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To ensure clarity and reproducibility, the experimental workflow for the purity assessment of a

2-Methoxy-5-methylphenol reference material can be visualized.

Sample & Standard Preparation

GC-MS Analysis

Data Processing & Analysis

Weigh Reference Material

Prepare Stock Solution
(1 mg/mL)

Prepare Working Standards
(Calibration Curve)

Spike with Internal Standard

Derivatization (Optional)

Inject Sample into GC-MS

Chromatographic Separation

Mass Spectrometric Detection
(Full Scan & SIM)

Peak Integration

Construct Calibration Curve

Quantify Purity/Concentration

Generate Report & CoA
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Click to download full resolution via product page

Purity assessment workflow for 2-Methoxy-5-methylphenol.

Conclusion
The selection of a suitable certified reference material is a critical first step in any analytical

procedure. While a variety of 2-Methoxy-5-methylphenol standards are commercially available

with high nominal purity, researchers should prioritize those that come with a comprehensive

Certificate of Analysis from the supplier. This documentation provides the necessary assurance

of the material's quality and traceability. For the accurate and precise determination of 2-

Methoxy-5-methylphenol, a well-validated analytical method, such as the GC-MS protocol

detailed in this guide, is essential. The use of an appropriate internal standard is highly

recommended to compensate for variations in sample preparation and instrument response,

ultimately leading to more reliable and defensible scientific data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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